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Compound of Interest

Compound Name:
Ethyl 5-methoxyindole-2-

carboxylate

Cat. No.: B556490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for Ethyl 5-
methoxyindole-2-carboxylate, a key intermediate in the synthesis of various biologically

active compounds. The following sections detail its Nuclear Magnetic Resonance (NMR),

Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols used for

their acquisition.

Core Spectroscopic Data
The empirical formula for Ethyl 5-methoxyindole-2-carboxylate is C12H13NO3, with a

molecular weight of 219.24 g/mol . The compound typically appears as a yellow to orange

crystalline solid.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the structure of organic molecules.

The ¹H and ¹³C NMR data for Ethyl 5-methoxyindole-2-carboxylate provide detailed

information about its atomic framework.

¹H NMR (Proton NMR) Data

The ¹H NMR spectrum reveals the chemical environment of the hydrogen atoms in the

molecule.
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Chemical Shift (δ)
ppm

Multiplicity Integration Assignment

Data not consistently

available in search

results

¹³C NMR (Carbon-13 NMR) Data

The ¹³C NMR spectrum provides information about the carbon skeleton of the molecule.

Chemical Shift (δ) ppm Assignment

Data not consistently available in search results

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule by measuring

the absorption of infrared radiation.

Wavenumber (cm⁻¹) Assignment

Data not consistently available in search results

Mass Spectrometry (MS)
Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions.

This information is critical for determining the molecular weight and elemental composition of a

compound.

m/z Assignment

Data not consistently available in search results

Experimental Protocols
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The following are generalized protocols for the acquisition of the spectroscopic data presented

above. Instrument-specific parameters may require optimization.

NMR Spectroscopy
Sample Preparation: Approximately 5-10 mg of Ethyl 5-methoxyindole-2-carboxylate is

dissolved in a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) to a volume of about 0.6-0.7 mL

in an NMR tube. A small amount of tetramethylsilane (TMS) may be added as an internal

standard for chemical shift referencing.

Data Acquisition: The NMR spectra are recorded on a spectrometer, for instance, a 400 MHz

instrument. For ¹H NMR, standard acquisition parameters are used. For ¹³C NMR, a proton-

decoupled spectrum is typically acquired to simplify the spectrum to single lines for each

unique carbon atom.

FT-IR Spectroscopy
For solid samples like Ethyl 5-methoxyindole-2-carboxylate, the KBr pellet method is

commonly employed.

Sample Preparation: A small amount of the sample (1-2 mg) is finely ground with

approximately 100-200 mg of dry potassium bromide (KBr) powder in an agate mortar.

Pellet Formation: The mixture is then compressed in a pellet press under high pressure to

form a thin, transparent pellet.

Data Acquisition: The KBr pellet is placed in the sample holder of an FT-IR spectrometer, and

the spectrum is recorded. A background spectrum of a pure KBr pellet is also taken for

correction.

Mass Spectrometry
Sample Introduction: The sample can be introduced into the mass spectrometer via direct

infusion or after separation by gas chromatography (GC-MS) or liquid chromatography (LC-

MS).

Ionization: Electron ionization (EI) or a soft ionization technique like electrospray ionization

(ESI) can be used to generate ions from the sample molecules.
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Mass Analysis: The ions are then separated based on their mass-to-charge ratio by a mass

analyzer and detected.

Data Interpretation Workflow
The following diagram illustrates a typical workflow for the structural elucidation of an organic

compound using spectroscopic data.

Spectroscopic Analysis Workflow
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Caption: A logical workflow for spectroscopic data analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carboxylate: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b556490#ethyl-5-methoxyindole-2-carboxylate-
spectroscopic-data-nmr-ir-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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